molecular formula C8H9N3O2S2 B8272965 5,7-Dimethyl-3-methylsulfanyl-[1,2]thiazolo[3,4-d]pyrimidine-4,6-dione CAS No. 70424-98-5

5,7-Dimethyl-3-methylsulfanyl-[1,2]thiazolo[3,4-d]pyrimidine-4,6-dione

Cat. No.: B8272965
CAS No.: 70424-98-5
M. Wt: 243.3 g/mol
InChI Key: GPJZEFFHXIVLDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,7-Dimethyl-3-methylsulfanyl-[1,2]thiazolo[3,4-d]pyrimidine-4,6-dione is a useful research compound. Its molecular formula is C8H9N3O2S2 and its molecular weight is 243.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

70424-98-5

Molecular Formula

C8H9N3O2S2

Molecular Weight

243.3 g/mol

IUPAC Name

5,7-dimethyl-3-methylsulfanyl-[1,2]thiazolo[3,4-d]pyrimidine-4,6-dione

InChI

InChI=1S/C8H9N3O2S2/c1-10-5-4(7(14-3)15-9-5)6(12)11(2)8(10)13/h1-3H3

InChI Key

GPJZEFFHXIVLDM-UHFFFAOYSA-N

Canonical SMILES

CN1C2=NSC(=C2C(=O)N(C1=O)C)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The mixture of step 1 intermediate (15.0 g, 60.64 mmol) and iodine (15.39 g, 60.64 mmol) in dry DMSO (250 ml) was heated at 100° C. for 3 h under nitrogen atmosphere. The mixture was cooled to room temperature and quenched into water (200 ml), solid separated out was filtered and washed with saturated solution of sodium thiosulphate (150 ml), water (100 ml) and dried to obtain 13.4 g as an off white solid; 1H NMR (300 MHz, DMSO-d6) δ 2.67 (s, 3H), 3.18 (s, 3H), 3.40 (s, 3H).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
intermediate
Quantity
15 g
Type
reactant
Reaction Step One
Quantity
15.39 g
Type
reactant
Reaction Step One

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